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Compound of Interest

Compound Name: Dimethyl sulfide borane

Cat. No.: B079340

This guide provides essential information for the safe handling and storage of concentrated
Dimethyl sulfide borane (BMS or DMSB). It is intended for researchers, scientists, and drug
development professionals.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with concentrated Dimethyl sulfide borane
(DMSB)?

Al: Concentrated DMSB is a hazardous material with several primary risks:

o Flammability: It is a highly flammable liquid and vapor.[1][2] Vapors can form explosive
mixtures with air.[1]

o Water Reactivity: It reacts violently with water and moisture, releasing flammable hydrogen
gas that may ignite spontaneously.[1][2][3][4]

o Toxicity: The compound can be harmful if ingested, inhaled, or absorbed through the skin.[1]
[5] Overexposure may cause irritation to the eyes, skin, and respiratory tract, and could
potentially affect the central nervous system and liver.[1][6]

o Corrosivity: It can cause skin irritation and serious eye damage.[2][6]

e Pressure Buildup: Containers may develop pressure and should be opened carefully after
venting.[3][5]
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Q2: What are the proper storage conditions for DMSB?

A2: Proper storage is critical to maintain the stability and safety of DMSB. Key storage
conditions include:

o Temperature: The recommended storage temperature is 2-8 °C in a refrigerator or
designated flammables area.[1]

o Atmosphere: It must be handled and stored under an inert gas like nitrogen or argon to
protect it from moisture and air.[1][2]

o Container: Keep the container tightly closed, carefully resealed after opening, and stored
upright to prevent leakage.[1]

o Location: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open
flames.[1][2]

e Incompatibilities: Keep DMSB away from incompatible materials such as water, acids, acid
chlorides, alcohols, and oxidizing agents.[1][2]

Q3: What personal protective equipment (PPE) is required when handling DMSB?
A3: A comprehensive set of PPE is mandatory when working with DMSB:

o Eye and Face Protection: Tightly fitting chemical safety goggles or a face shield are
essential.[6] Standard safety glasses are not sufficient. Do not wear contact lenses, as they
can absorb irritants.[3]

o Skin Protection: Wear flame-retardant and antistatic protective clothing.[7] A lab coat is
required.[5] Use gloves confirmed by the manufacturer to be compatible with DMSB.[1]

o Respiratory Protection: All handling of concentrated DMSB should be done inside a chemical
fume hood to avoid inhaling the vapor, which has a strong, unpleasant stench.[2][5] If vapors
or aerosols are generated, a NIOSH/MSHA-approved respirator with an appropriate filter
(e.g., Type ABEK) is necessary.[5][7]

o Footwear: Wear safety footwear or rubber gumboots.[3]
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Q4: How should | dispose of DMSB waste and contaminated materials?

A4: DMSB waste is hazardous and must be disposed of correctly. Small quantities of excess
DMSB in a reaction can be carefully quenched (see Protocol 2). All waste, including quenched
material and contaminated items (gloves, paper towels, etc.), should be collected in a suitable,
closed container, properly labeled, and disposed of through an approved hazardous waste
disposal plant. Do not empty into drains.[6]

Troubleshooting Guide

Problem 1: A white precipitate has formed in my bottle of DMSB.

e Possible Cause: This is likely due to exposure to moisture or air, causing the DMSB to
decompose or react.

» Solution: Do not use the reagent. The presence of a precipitate indicates potential
degradation and unpredictable reactivity. Dispose of the entire container according to your
institution's hazardous waste procedures. To prevent this, always handle DMSB under a dry,
inert atmosphere and ensure the container is sealed tightly after use.[1][2]

Problem 2: | observe a vigorous, uncontrolled release of gas during my reaction.

o Possible Cause: This is most likely hydrogen gas being evolved from the reaction of DMSB
with an unintended water source (e.g., wet glassware, moist solvent) or another incompatible
reagent.[1]

 Solution: If the reaction is small and contained within a fume hood, ensure the vessel is not
sealed to avoid pressure buildup and allow the reaction to subside from a safe distance.[8] If
the reaction is large or cannot be controlled, treat it as an emergency. Evacuate the
immediate area, alert colleagues, and follow your laboratory's emergency procedures.
Always use thoroughly oven-dried glassware and anhydrous solvents when working with
DMSB.[8]

Problem 3: The odor of dimethyl sulfide is very strong in the lab, even when working in the
fume hood.
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e Possible Cause: This could indicate an inadequate fume hood draft, a leak in your
experimental setup, or improper handling techniques during transfer. Dimethyl sulfide itself
has a low boiling point (38 °C) and a very strong odor.[9]

o Solution: First, ensure your fume hood sash is at the proper height and the ventilation is
working correctly. Check your apparatus for any leaks, particularly around septa and joints.
When transferring the reagent, use a well-practiced syringe or cannula technique to minimize
exposure (see Protocol 1). If the odor persists, a vent stream scrubber using activated
carbon or an oxidizing solution can be implemented for large-scale operations, but care must
be taken to first remove any diborane from the stream.[9]

Data Presentation

Parameter Value Reference
Chemical Formula C2HoBS [1]

Physical State Colorless to yellow liquid [1]

Boiling Point ~44 °C [1][5]

) -1°C (30.2°F)to 18 °C (64.4
Flash Point [5][6]
OF)
Recommended Storage Temp. 2-8 °C [1]

) Highly flammable, water-
Primary Hazards ) o [1][3]I5]
reactive, toxic, irritant

Experimental Protocols
Protocol 1: Transfer of DMSB via Syringe under Inert
Atmosphere

This protocol outlines the procedure for safely transferring DMSB from a Sure/Seal™ or similar
container to a reaction flask.

Materials:

e Sure/Seal™ bottle of Dimethyl sulfide borane.
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 Dry, nitrogen-flushed reaction flask with a rubber septum.
e Dry, nitrogen-flushed syringe and a long needle.

 Inert gas source (Nitrogen or Argon).

Procedure:

e Ensure all glassware is completely dry, having been oven-dried and cooled under an inert
atmosphere.[8]

» Set up the reaction flask under a positive pressure of inert gas.

e Puncture the septum on the DMSB Sure/Seal™ bottle with a needle connected to your inert
gas line to equalize the pressure.

e Puncture the septum with the dry syringe needle and draw a small amount of inert gas into
the syringe.

 Insert the needle tip below the surface of the liquid DMSB and slowly withdraw the desired
volume.[8]

o Withdraw a small bubble of inert gas into the syringe after drawing the liquid.

o Remove the syringe from the DMSB bottle. Invert the syringe and carefully expel the inert
gas bubble to remove any air from the syringe dead space.

e Quickly insert the syringe needle into the septum of the reaction flask and slowly dispense
the DMSB into the reaction mixture.[8]

e Remove the syringe and rinse it immediately and carefully with an appropriate quenching
solvent (e.g., methanol) inside a fume hood.

Protocol 2: Quenching a Reaction Containing Excess
DMSB

This protocol provides a general method for safely neutralizing unreacted DMSB at the end of a
reaction.
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Materials:

Reaction mixture with excess DMSB.

Anhydrous Methanol (or another alcohol).

Ice bath.

Stir plate.

Procedure:

o At the conclusion of your reaction, cool the reaction flask to 0 °C using an ice bath.[8]
e While stirring vigorously, add anhydrous methanol slowly and dropwise.[8][9]

» You will observe the evolution of hydrogen gas. The rate of addition must be controlled to
keep this gas evolution manageable and prevent excessive foaming or a dangerous
exotherm.[8]

» Continue adding methanol until the gas evolution ceases.

o Allow the mixture to stir for an additional 15-30 minutes at O °C to ensure all residual borane
is quenched.[8]

e The reaction mixture can now be further worked up, for example, by the slow addition of
water or aqueous acid/base as required by your specific procedure.[8][10]

Visualizations
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DMSB Spill Occurs

Is the spill MINOR
(small, contained, no injuries)?

Yes o

Minor Spill Procedure Major Spill Procedure

Cover with DRY, non-combustible Alert personnel and evacuate
material (sand, earth). [3, 5] the immediate area. [3]

Call emergency responders

DIOINOIF 1 eI (18 5] and inform them of the hazard. [3]

Use non-sparking tools to collect
material into a labeled container Increase ventilation if safe to do so. [3]
for hazardous waste. [3, 6]

Decontaminate the area. Prevent spill from entering drains. [3]

Click to download full resolution via product page

Caption: Decision workflow for handling a Dimethyl sulfide borane (DMSB) spill.
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Safe DMSB Storage

Dry, Well-Ventilated

Flammables Area [1]

Inert Atmosphere
(Nitrogen/Argon) [1, 2]

DMSB Container

Cool Environment
(2-8 °C) [1, 2]

Keep Away From

Ignition Sources

(Heat, Sparks, Flames) [6]

Incompatible Materials Oxidizing Agents [1]

Acids / Alcohols [1, 6]

Water / Moisture [1, 6]

Click to download full resolution via product page

Caption: Logical relationships for the safe storage of DMSB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Concentrated Dimethyl
Sulfide Borane (DMSB)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079340#safe-handling-and-storage-of-concentrated-
dimethyl-sulfide-borane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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